Cas no 359436-78-5 (2-Mercaptophenylbutyric Acid)

2-Mercaptophenylbutyric Acid structure
2-Mercaptophenylbutyric Acid structure
Product Name:2-Mercaptophenylbutyric Acid
CAS No:359436-78-5
MF:C10H12O2S
MW:196.266081809998
CID:825656
PubChem ID:4682816
Update Time:2025-04-19

2-Mercaptophenylbutyric Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Mercaptophenylbutyric Acid
    • 2-Mercaptophenylbuty
    • 4-(2-sulfanylphenyl)butanoic acid
    • 4-(2-Mercaptophenyl)butyric Acid
    • Inchi: 1S/C10H12O2S/c11-10(12)7-3-5-8-4-1-2-6-9(8)13/h1-2,4,6,13H,3,5,7H2,(H,11,12)
    • InChI Key: BMULCLHAQQPWSF-UHFFFAOYSA-N
    • SMILES: SC1C=CC=CC=1CCCC(=O)O

Computed Properties

  • Exact Mass: 196.05600
  • Monoisotopic Mass: 196.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Melting Point: 58-60°C
  • Stability/Shelf Life: Moisture and Air Sensitive
  • PSA: 76.10000
  • LogP: 2.38260

2-Mercaptophenylbutyric Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M254700-50mg
2-Mercaptophenylbutyric Acid
359436-78-5
50mg
$133.00 2023-05-18
TRC
M254700-100mg
2-Mercaptophenylbutyric Acid
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100mg
$201.00 2023-05-18
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M254700-250mg
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250mg
$465.00 2023-05-18
TRC
M254700-500mg
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500mg
$902.00 2023-05-18
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